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Compound of Interest

Compound Name: sirepar

CAS No.: 11095-03-7

Cat. No.: B1175052

Get Quote

This technical support center provides information regarding Sirepar, an injectable liver extract

previously used in the treatment of certain types of anemia. As this product is discontinued, this

guide is intended for researchers and drug development professionals investigating historical

anemia treatments or developing novel hematinic agents.

Frequently Asked Questions (FAQs)
Q1: What was Sirepar and what was its primary indication?

Sirepar was an injectable preparation containing liver extract.[1] Its primary indication was the

treatment of various forms of anemia, which was attributed to its content of essential

hematopoietic factors such as vitamin B12, folic acid, and iron.[2] Historically, liver and its

extracts were a cornerstone of therapy for pernicious anemia before the isolation and synthesis

of vitamin B12.[3]

Q2: Why was Sirepar discontinued for the treatment of anemia?

While specific documentation on the discontinuation of the brand "Sirepar" is not readily

available, the general discontinuation of injectable liver extracts for anemia can be attributed to
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several key factors:

Advent of Modern, Safer Alternatives: The isolation of vitamin B12 in 1948 and its

subsequent availability as a pure, injectable preparation provided a more standardized,

safer, and more effective treatment for pernicious anemia.[3] Similarly, the development of

purified iron formulations and folic acid supplements offered more targeted and reliable

therapies for other types of anemia.

Safety and Purity Concerns: As Sirepar was derived from animal livers, there were inherent

risks of contamination with infectious agents.[1][2] Modern manufacturing standards and the

availability of synthetic alternatives have largely eliminated such risks.

Lack of Standardization: The potency of liver extracts could vary between batches, leading to

inconsistent clinical responses. Modern therapies with precisely defined active

pharmaceutical ingredients allow for accurate and reproducible dosing.

Allergic Reactions: Injectable preparations of crude biological materials like liver extract had

the potential to cause allergic reactions and other adverse effects.

Q3: What was the proposed mechanism of action of Sirepar in treating anemia?

The therapeutic effect of Sirepar in anemia was due to the presence of hematopoietic factors

in the liver extract.[2] The primary mechanism was the replacement of deficient nutrients

essential for erythropoiesis (red blood cell production). For pernicious anemia, the key

component was the "anti-pernicious anaemia factor," later identified as vitamin B12, which is

crucial for DNA synthesis in rapidly dividing cells like erythroblasts.[3] For iron-deficiency

anemia, the iron content of the liver extract would have contributed to hemoglobin synthesis.

Troubleshooting Guide for Historical Research
For researchers encountering data related to Sirepar or other injectable liver extracts in

historical clinical records or literature, the following points may aid in interpretation:
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Observed Issue in Historical

Data
Potential Explanation Modern Scientific Context

Variable patient response to

treatment

Inconsistent potency of the

liver extract preparation.

Misdiagnosis of the anemia

type.

Modern diagnostics allow for

precise classification of

anemias (e.g., iron-deficiency,

megaloblastic, anemia of

chronic disease), enabling

targeted therapy.

Reports of adverse reactions

(e.g., fever, rash)

Allergic or anaphylactoid

reaction to foreign proteins in

the animal-derived extract.

Contaminants in the

preparation.

Recombinant proteins and

synthetic small molecules have

significantly improved the

safety profile of injectable

therapeutics.

Initial good response followed

by relapse

Insufficient dosage or

frequency of administration to

maintain hematopoietic factor

levels. Development of

antibodies to components of

the extract.

Pharmacokinetic and

pharmacodynamic studies of

modern drugs establish

optimal dosing regimens for

sustained efficacy.

Experimental Protocols
Below is a hypothetical experimental protocol for evaluating the hematopoietic potential of a

liver extract, similar to what might have been done during the era of its use.

Title: In Vitro Assessment of Hematopoietic Activity of Sirepar (Liver Extract) on Murine

Erythroid Progenitor Cells

Objective: To determine the effect of Sirepar on the proliferation and differentiation of erythroid

progenitor cells in a murine bone marrow culture system.

Methodology:

Cell Isolation:
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Harvest bone marrow from the femurs and tibias of 6-8 week old BALB/c mice.

Create a single-cell suspension by flushing the marrow with Iscove's Modified Dulbecco's

Medium (IMDM) supplemented with 2% fetal bovine serum (FBS).

Lyse red blood cells using an ACK lysis buffer.

Wash the remaining cells and resuspend in IMDM.

Cell Culture:

Plate the bone marrow cells in a methylcellulose-based medium (e.g., MethoCult™)

supplemented with growth factors conducive to erythroid colony formation (e.g.,

erythropoietin, stem cell factor).

Prepare different concentrations of Sirepar (e.g., 1%, 0.1%, 0.01% v/v) to be added to the

culture medium. A vehicle control (saline) and a positive control (recombinant vitamin B12

and iron) should be included.

Incubate the plates at 37°C in a humidified atmosphere with 5% CO2.

Colony Forming Unit (CFU) Assay:

After 7-10 days of incubation, identify and count the erythroid colonies (CFU-E and BFU-

E) under an inverted microscope based on their characteristic red color and morphology.

Compare the number and size of colonies in the Sirepar-treated groups with the control

groups.

Data Analysis:

Analyze the data using a one-way ANOVA to determine if there are statistically significant

differences in the number of erythroid colonies between the different treatment groups.

Visualizations
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Start: Harvest Murine
Bone Marrow

Isolate Progenitor Cells
(RBC Lysis & Wash)

Culture Cells in
Methylcellulose Medium

Add Treatment Groups:
- Sirepar (various conc.)

- Vehicle Control
- Positive Control

Incubate for 7-10 Days
(37°C, 5% CO2)

Identify and Count
Erythroid Colonies (CFU-E, BFU-E)

Statistical Analysis
(ANOVA)

End: Evaluate Hematopoietic
Potential

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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